2-methyl-N'-[1-(4-nitrophenyl)ethylidene]-3-furohydrazide

• IUPAC Name: 2-methyl-N-[(E)-1-(4-nitrophenyl)ethylideneamino]furan-3-carboxamide
• InChI: InChI=1S/C14H13N3O4/c1-9(11-3-5-12(6-4-11)17(19)20)15-16-14(18)13-7-8-21-10(13)2/h3-8H,1-2H3,(H,16,18)/b15-9+
• InChI Key: VXAUTGJHCKWAME-OQLLNIDSSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NN=C(C)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=CO1)C(=O)N/N=C(\C)/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H13N3O4
• Molecular Weight: 287.27 g/mol

Description

2-methyl-N'-[1-(4-nitrophenyl)ethylidene]-3-furohydrazide, also known as MNFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-methyl-N'-[1-(4-nitrophenyl)ethylidene]-3-furohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in cancer cells. In vivo studies have shown that this compound can reduce inflammation and oxidative stress in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-methyl-N'-[1-(4-nitrophenyl)ethylidene]-3-furohydrazide has several advantages for lab experiments, including its ease of synthesis, stability, and low toxicity. However, this compound also has some limitations, including its poor solubility in water and its tendency to form complexes with metal ions, which can complicate its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-methyl-N'-[1-(4-nitrophenyl)ethylidene]-3-furohydrazide. One area of interest is the development of this compound-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the synthesis of this compound derivatives with improved solubility and bioavailability. Additionally, this compound could be further explored as a plant growth regulator and as a precursor for the synthesis of metal complexes with potential applications in catalysis and electronics.
Conclusion
In conclusion, this compound is a chemical compound with potential applications in various fields, including medicine, agriculture, and materials science. Its ease of synthesis, stability, and low toxicity make it an attractive candidate for further research. While much remains to be discovered about its mechanism of action and potential applications, this compound holds promise as a versatile and valuable chemical compound.

Scientific Research Applications

2-methyl-N'-[1-(4-nitrophenyl)ethylidene]-3-furohydrazide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. In agriculture, this compound has been used as a plant growth regulator and as a fungicide. In materials science, this compound has been used as a precursor for the synthesis of metal complexes with potential applications in catalysis and electronics.